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Compound of Interest

Bis(4-methoxycarbonylphenyl)
Compound Name:
Terephthalate

Cat. No.: B044951

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the properties of the chemical
compound with CAS number 99328-23-1, scientifically known as Bis(4-
methoxycarbonylphenyl) Terephthalate. This document collates available data on its
chemical and physical properties, safety information, and applications. Due to its primary use
as a monomer in the synthesis of high-performance polymers, information regarding its
biological activity, signaling pathways, and direct applications in drug development is limited.
This guide presents the currently available scientific information to serve as a foundational
resource for researchers and professionals in relevant fields.

Chemical and Physical Properties

Bis(4-methoxycarbonylphenyl) Terephthalate is a complex ester. Structurally, it is the diester
of terephthalic acid with two molecules of methyl 4-hydroxybenzoate. This structure imparts
significant rigidity and thermal stability, making it a valuable component in polymer chemistry.

General Properties
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Property

Value

Source(s)

CAS Number

99328-23-1

[1]2]

Common Name

Bis(4-methoxycarbonylphenyl)
Terephthalate

[1]

DLC, Terephthalic Acid Bis[4-

Synonyms (methoxycarbonyl)phenyl] [1]
Ester

Molecular Formula C24H180s [1112]

Molecular Weight 434.40 g/mol [3]

Physical State

Solid, Crystal/Powder

[1]

Color

White to Almost White

[1]

Quantitative Data

Quantitative data for several key physical properties of Bis(4-methoxycarbonylphenyl)

Terephthalate are not readily available in published literature or safety data sheets. The

following table summarizes the available information.

Property Value Source(s)
Melting Point Not available [4]

Boiling Point 605.9 £ 50.0 °C at 760 mmHg N/A
Density 1.3+0.1 g/cm3 N/A
Solubility Not available N/A

Vapor Pressure Not available [1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of Bis(4-

methoxycarbonylphenyl) Terephthalate. While raw spectral data is extensive, a summary of
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expected peaks and features is provided below. Researchers can access detailed spectra from
databases such as PubChem.

'H NMR: Expected signals would include peaks corresponding to the protons on the central
terephthalate ring and the two sets of equivalent protons on the outer phenyl rings, as well
as a singlet for the methyl ester protons.

e 13C NMR: The spectrum would show characteristic peaks for the carbonyl carbons of the
ester groups, the carbons of the aromatic rings, and the methyl carbons of the ester groups.

e Infrared (IR) Spectroscopy: Key absorption bands would be expected for the C=0 stretching
of the ester groups (typically around 1720 cm~1), C-O stretching, and aromatic C-H and C=C
stretching vibrations.

e Mass Spectrometry: The mass spectrum would show the molecular ion peak and
fragmentation patterns characteristic of the ester linkages.

Synthesis

A detailed, peer-reviewed synthesis protocol specifically for Bis(4-methoxycarbonylphenyl)
Terephthalate is not readily available in the public domain. However, a general and
representative method for the synthesis of similar aromatic esters involves the acylation of a
phenol with an acyl chloride in the presence of a base.

Representative Experimental Protocol for a Structurally
Related Compound

The following protocol describes the synthesis of a structurally analogous compound, bis(4-
allyl-2-methoxyphenyl) terephthalate, and can be considered a representative procedure.[5]

Materials:
» Terephthaloyl chloride
e 4-allyl-2-methoxyphenol

e Triethylamine
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Ethyl acetate

Dichloromethane

Anhydrous calcium chloride

Silica gel for column chromatography
Procedure:

e In a round-bottom flask, dissolve terephthaloyl chloride (1 mmol) and 4-allyl-2-
methoxyphenol (2.3 mmol) in triethylamine (8 ml).

« Stir the reaction mixture at 333 K (60 °C) under a nitrogen atmosphere for 8 hours.
» After the reaction is complete, quench the reaction with water.
o Extract the product with ethyl acetate.

» Dry the organic layer over anhydrous calcium chloride and remove the solvent by rotary
evaporation.

 Purify the crude product by column chromatography on silica gel using a mixture of
dichloromethane and ethyl acetate (2:1, v/v) as the eluent.

o Evaporate the solvent from the collected fractions to yield the final product.

Logical Workflow for Synthesis

The following diagram illustrates the general logical workflow for the synthesis and purification
of a terephthalate diester based on the representative protocol.
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General Synthesis Workflow for Terephthalate Diesters

Reactants Solvent & Base
(Terephthaloyl Chloride, Phenol Derivative) (e.g., Triethylamine)

Reaction

(Stirring under N2 at elevated temperature)

Quenching
(Addition of Water)

Extraction
(e.g., Ethyl Acetate)

Drying & Solvent Removal
(Anhydrous CaCl2, Rotary Evaporation)

Purification
(Column Chromatography)

Final Product

Click to download full resolution via product page

Caption: General Synthesis Workflow for Terephthalate Diesters.

Applications

The primary application of Bis(4-methoxycarbonylphenyl) Terephthalate is as a monomer in
the production of high-performance polymers, specifically specialized polyesters.[6] These
polymers exhibit desirable properties such as excellent thermal stability, high mechanical
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strength, and good chemical resistance.[6] These characteristics make them suitable for a
range of advanced engineering applications, including the manufacturing of durable films,
fibers, and coatings.[6] Additionally, materials derived from this monomer are utilized in the
electronics industry for insulating films and protective layers, as well as in the automotive and
aerospace sectors where lightweight and robust materials are required.[6]

Biological Activity and Toxicology

There is no significant information available in the scientific literature to suggest that Bis(4-
methoxycarbonylphenyl) Terephthalate has any specific biological activity or has been
investigated for applications in drug development.

Safety Information

Safety data sheets for Bis(4-methoxycarbonylphenyl) Terephthalate indicate that it is not
classified as a hazardous substance according to Regulation (EC) No 1272/2008. The following
table summarizes key safety information.

Safety Aspect Recommendation

Hazard Classification Not a hazardous substance or mixture.
Pictograms None

Signal Word No signal word

Hazard Statements None

Precautionary Statements None

First Aid (Inhalation) Remove to fresh air.

First Aid (Skin Contact) Wash with soap and water.

First Aid (Eye Contact) Rinse with plenty of water.

First Aid (Ingestion) Rinse mouth with water.

Keep container tightly closed. Store in a cool,
Storage
dark place.

Incompatible Materials Oxidizing agents.
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Conclusion

Bis(4-methoxycarbonylphenyl) Terephthalate (CAS 99328-23-1) is a well-defined chemical
compound with its primary utility in the field of polymer science. Its chemical structure lends
itself to the creation of robust and stable polyesters for demanding applications. While a
significant body of information on its biological effects is absent, its safety profile appears
favorable for its intended industrial use. This guide provides a summary of the available
technical data and highlights the areas where further research, particularly in the full
characterization of its physical properties and the publication of detailed synthesis protocols,
would be beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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